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Compound of Interest

Compound Name: Methyl 2-(pyrrolidin-1-yl)benzoate

Cat. No.: B056741 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of Methyl 2-(pyrrolidin-1-yl)benzoate, a compound of interest to researchers

and professionals in the fields of chemical synthesis and drug development.

Compound Data
The fundamental molecular properties of Methyl 2-(pyrrolidin-1-yl)benzoate are summarized

in the table below.

Parameter Value Reference

Molecular Formula C₁₂H₁₅NO₂ [1]

Molecular Weight 205.25 g/mol [1][2]

CAS Number 124005-05-6 [1]

Synonyms

Methyl 2-(1-

Pyrrolidinyl)Benzoate, Benzoic

acid, 2-(1-pyrrolidinyl)-, methyl

ester

[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Methyl 2-(pyrrolidin-1-
yl)benzoate was not found in the search results, a general method can be inferred from
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standard organic chemistry principles, such as the Fischer esterification of the corresponding

carboxylic acid or the nucleophilic aromatic substitution of a suitable methyl benzoate

derivative. A plausible synthetic route is the esterification of 2-(pyrrolidin-1-yl)benzoic acid.

General Fischer Esterification Protocol (Adapted for Methyl 2-(pyrrolidin-1-yl)benzoate):

Reaction Setup: To a round-bottom flask, add 2-(pyrrolidin-1-yl)benzoic acid, an excess of

methanol (to act as both solvent and reactant), and a catalytic amount of a strong acid, such

as concentrated sulfuric acid.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for several

hours to allow the esterification to reach equilibrium. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Workup: After cooling the reaction mixture to room temperature, neutralize the acid catalyst

with a weak base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent, such as ethyl acetate. Wash the

organic layer with brine, dry it over an anhydrous salt like sodium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The crude product can then be

purified using column chromatography or distillation to yield pure Methyl 2-(pyrrolidin-1-
yl)benzoate.

Visualized Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of Methyl 2-(pyrrolidin-1-yl)benzoate.
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Caption: A logical workflow for the synthesis and characterization of Methyl 2-(pyrrolidin-1-
yl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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